Cas no 2034585-59-4 (3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea)

• Product Name: 3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea
• CAS No: 2034585-59-4
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 5355513
• Update Time: 2025-07-19

3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-3-(2-phenoxyethyl)urea
• 1-[3-hydroxy-3-(oxan-4-yl)propyl]-3-(2-phenoxyethyl)urea
• 3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea

• Inchi： 1S/C17H26N2O4/c20-16(14-7-11-22-12-8-14)6-9-18-17(21)19-10-13-23-15-4-2-1-3-5-15/h1-5,14,16,20H,6-13H2,(H2,18,19,21)
• InChI Key： OCNLMLNJCDKRNJ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(CCNC(NCCOC1C=CC=CC=1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea

Introduction to 3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea (CAS No. 2034585-59-4)

3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea, a compound with the CAS number 2034585-59-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of 3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea incorporates a combination of hydrophilic and lipophilic moieties, which makes it an attractive candidate for drug design and development.

The< strong>nomenclature of this compound is highly informative, providing insights into its chemical composition and functionality. The presence of a urea group (-NHCO-) and multiple substituents such as hydroxyl (-OH) and phenoxy (-O-C6H5) groups suggests potential interactions with biological targets. Specifically, the< strong>hydroxyl group and the< strong>phenoxyethyl moiety are known to enhance solubility and bioavailability, which are critical factors in drug formulation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. 3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea has been studied for its potential role in inhibiting key enzymes and receptors associated with metabolic disorders, inflammation, and cancer. Preliminary studies have shown that this compound exhibits promising activity in preclinical models, making it a valuable asset in the quest for new therapeutic agents.

The< strong>pharmaceutical industry has been increasingly leveraging advanced computational methods to predict the biological activity of new compounds. The structural features of 3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea, including its molecular weight and stereochemistry, have been meticulously analyzed using molecular modeling techniques. These studies have revealed that the compound can interact with target proteins in a manner that suggests potential therapeutic efficacy.

Beyond its primary applications in drug development, 3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea has also shown promise in the field of agrochemicals. Its ability to interact with biological systems at low concentrations makes it an excellent candidate for developing environmentally friendly pesticides and herbicides. The< strong>hydrophilic nature of the compound ensures that it can be effectively formulated into solutions that are safe for use in agricultural settings.

The synthesis of 3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The use of< strong>catalysts and< strong>solvents plays a crucial role in ensuring high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes, which minimize waste and reduce environmental impact.

In conclusion, 3-[3-hydroxy-3-(oxan-4-yl)propyl]-1-(2-phenoxyethyl)urea (CAS No. 2034585-59-4) is a multifaceted compound with significant potential in both pharmaceuticals and agrochemicals. Its unique structural features and promising biological activity make it a subject of intense research interest. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing some of the most pressing challenges in medicine and agriculture.